Cas no 522624-50-6 (4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate)

• Product Name: 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate
• CAS No: 522624-50-6
• MF: C₁₄H₁₀Cl₂O₅S
• MW: 361.197201251984
• CID: 3104844
• PubChem ID: 2363806
• Update Time: 2025-05-25

4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester
• 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate
• (4-formyl-2-methoxyphenyl) 3,4-dichlorobenzenesulfonate
• AKOS000115363
• 522624-50-6
• 4-FORMYL-2-METHOXYPHENYL 3,4-DICHLOROBENZENESULFONATE
• CS-0218498
• EN300-01146
• G38290
• 4-formyl-2-methoxyphenyl3,4-dichlorobenzene-1-sulfonate
• Z45511171

• Inchi： 1S/C14H10Cl2O5S/c1-20-14-6-9(8-17)2-5-13(14)21-22(18,19)10-3-4-11(15)12(16)7-10/h2-8H,1H3
• InChI Key： YRAFYFGIKPQTEB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(=O)(=O)OC1C=CC(C=O)=CC=1OC)Cl

Computed Properties

• Exact Mass: 359.9626000Da
• Monoisotopic Mass: 359.9626000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate

Recent Advances in the Study of 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate (CAS: 522624-50-6)

The compound 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate (CAS: 522624-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary findings suggest that 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate exhibits selective binding affinity towards certain protein targets, making it a candidate for further drug development. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its interactions with biological macromolecules.

In addition to its inhibitory properties, recent synthetic chemistry efforts have aimed at improving the yield and purity of 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate. Novel catalytic methods and green chemistry approaches have been explored to enhance the efficiency of its production. These advancements are critical for scaling up the compound's synthesis while minimizing environmental impact.

Biological evaluations have further revealed that this compound possesses notable anti-inflammatory and anti-proliferative activities. In vitro studies using cell lines have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for developing new therapeutic agents.

Despite these promising results, challenges remain in fully understanding the pharmacokinetics and toxicity profile of 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate. Ongoing research is focused on conducting comprehensive in vivo studies to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-formyl-2-methoxyphenyl 3,4-dichlorobenzene-1-sulfonate (CAS: 522624-50-6) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable candidate for further investigation. Future studies will likely explore its therapeutic potential in greater depth, paving the way for innovative treatments in various disease areas.